BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Analysis of 1,3-Dibutyl Acetylcitrate: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dibutyl acetylcitrate

Cat. No.: B15292188

Disclaimer: Direct experimental structural analysis data for 1,3-Dibutyl Acetylcitrate is not
readily available in public scientific databases. This guide provides a theoretical structural
analysis based on the known properties of citric acid and its derivatives, alongside comparative
data from its well-studied isomer, Tributyl Acetylcitrate (ATBC). The experimental protocols
described are proposed methodologies for its synthesis and characterization.

Introduction

1,3-Dibutyl acetylcitrate is a derivative of citric acid, a key intermediate in metabolism. It is
characterized by the esterification of the carboxyl groups at positions 1 and 3 with butanol, and
the acetylation of the hydroxyl group at position 2. This specific substitution pattern
distinguishes it from its more common isomer, Tributyl Acetylcitrate (ATBC), where all three
carboxyl groups are esterified. This structural difference is expected to result in distinct
physicochemical properties and spectroscopic data.

This technical guide outlines the theoretical structural characteristics of 1,3-dibutyl
acetylcitrate, proposes experimental workflows for its analysis, and provides comparative data
from ATBC to aid researchers in its identification and characterization.

Molecular Structure

The molecular structure of 1,3-Dibutyl Acetylcitrate is presented below. The central carbon
atom is chiral, and the molecule possesses a free carboxylic acid group at the 2-position.
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¢ To cite this document: BenchChem. [Structural Analysis of 1,3-Dibutyl Acetylcitrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15292188#1-3-dibutyl-acetylcitrate-structural-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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